1-(2-chlorophenyl)-4-(2-methoxybenzyl)piperazine

• IUPAC Name: 1-(2-chlorophenyl)-4-[(2-methoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C18H21ClN2O/c1-22-18-9-5-2-6-15(18)14-20-10-12-21(13-11-20)17-8-4-3-7-16(17)19/h2-9H,10-14H2,1H3
• InChI Key: JUQVLWBXKAOADO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CCN(CC2)C3=CC=CC=C3Cl
• Molecular Formula: C18H21ClN2O
• Molecular Weight: 316.8 g/mol

Description

1-(2-chlorophenyl)-4-(2-methoxybenzyl)piperazine, also known as mCPP, is a psychoactive drug that belongs to the phenylpiperazine class of compounds. It was first synthesized in the 1970s and has since been used in scientific research to study the mechanisms of action of various neurotransmitters in the brain.

Scientific Research Applications

MCPP has been used in scientific research to study the mechanisms of action of various neurotransmitters in the brain. It has been shown to act as an agonist at the serotonin 5-HT1A and 5-HT2C receptors, as well as the dopamine D2 receptor. These receptors are involved in the regulation of mood, anxiety, and appetite, among other functions.

Mechanism of Action

The mechanism of action of 1-(2-chlorophenyl)-4-(2-methoxybenzyl)piperazine is complex and not fully understood. It is believed to act as an agonist at the serotonin 5-HT1A and 5-HT2C receptors, as well as the dopamine D2 receptor. This results in the modulation of various neurotransmitter systems in the brain, including serotonin, dopamine, and norepinephrine. The exact effects of 1-(2-chlorophenyl)-4-(2-methoxybenzyl)piperazine on these systems are still being studied.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2-chlorophenyl)-4-(2-methoxybenzyl)piperazine are also not fully understood. It has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its psychoactive effects. It has also been shown to increase heart rate, blood pressure, and body temperature in animal studies. However, the effects of 1-(2-chlorophenyl)-4-(2-methoxybenzyl)piperazine on humans are not well documented.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-chlorophenyl)-4-(2-methoxybenzyl)piperazine in lab experiments is its ability to selectively target specific neurotransmitter systems in the brain. This allows researchers to study the effects of these systems on behavior and physiology. However, one limitation of using 1-(2-chlorophenyl)-4-(2-methoxybenzyl)piperazine is its psychoactive effects, which may confound the results of experiments. Additionally, the safety of 1-(2-chlorophenyl)-4-(2-methoxybenzyl)piperazine for human use is not well established, which may limit its use in clinical research.

Future Directions

There are several future directions for 1-(2-chlorophenyl)-4-(2-methoxybenzyl)piperazine research. One area of interest is its potential use as a therapeutic agent for psychiatric disorders such as depression and anxiety. Another area of interest is its role in addiction and substance abuse, as it has been shown to modulate dopamine and serotonin systems in the brain. Additionally, further research is needed to better understand the biochemical and physiological effects of 1-(2-chlorophenyl)-4-(2-methoxybenzyl)piperazine, as well as its safety for human use.

Synthesis Methods

The synthesis of 1-(2-chlorophenyl)-4-(2-methoxybenzyl)piperazine involves the reaction of 2-chlorophenylpiperazine with 2-methoxybenzyl chloride in the presence of a base such as potassium carbonate. This reaction results in the formation of 1-(2-chlorophenyl)-4-(2-methoxybenzyl)piperazine as a white crystalline powder. The purity of the compound can be increased through recrystallization and purification techniques.